Cas no 857898-64-7 (1'-benzylspiro[2,3-dihydro-1h-isoquinoline-4,4'-piperidine])

• Product Name: 1'-benzylspiro[2,3-dihydro-1h-isoquinoline-4,4'-piperidine]
• CAS No: 857898-64-7
• MF: C₂₀H₂₄N₂
• MW: 292.417964935303
• CID: 1846576
• PubChem ID: 86059961
• Update Time: 2025-04-21

1'-benzylspiro[2,3-dihydro-1h-isoquinoline-4,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

• 1'-benzylspiro[2,3-dihydro-1H-isoquinoline-4,4'-piperidine]
• 1'-benzyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]
• 857898-64-7
• SCHEMBL18221672
• 1'-benzylspiro[2,3-dihydro-1h-isoquinoline-4,4'-piperidine]

• Inchi： 1S/C20H24N2/c1-2-6-17(7-3-1)15-22-12-10-20(11-13-22)16-21-14-18-8-4-5-9-19(18)20/h1-9,21H,10-16H2
• InChI Key： MUZYRYPJVQTTQO-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC2(C3C=CC=CC=3CNC2)CC1

Computed Properties

• Exact Mass: 292.193948774g/mol
• Monoisotopic Mass: 292.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.3Ų